Cas no 81427-76-1 (2,2-Bis(2-methylpropoxy)-1-phenylethan-1-one)

2,2-Bis(2-methylpropoxy)-1-phenylethan-1-one structure
81427-76-1 structure
Product Name:2,2-Bis(2-methylpropoxy)-1-phenylethan-1-one
CAS No:81427-76-1
MF:C16H24O3
MW:264.359965324402
CID:2803055
PubChem ID:13678627
Update Time:2025-04-21

2,2-Bis(2-methylpropoxy)-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • DTXSID60546515
    • SCHEMBL11294434
    • 81427-76-1
    • 2,2-Bis(2-methylpropoxy)-1-phenylethan-1-one
    • Inchi: 1S/C16H24O3/c1-12(2)10-18-16(19-11-13(3)4)15(17)14-8-6-5-7-9-14/h5-9,12-13,16H,10-11H2,1-4H3
    • InChI Key: MYSHGHMCHQBAHA-UHFFFAOYSA-N
    • SMILES: O(C(C(C1C=CC=CC=1)=O)OCC(C)C)CC(C)C

Computed Properties

  • Exact Mass: 264.17254462Da
  • Monoisotopic Mass: 264.17254462Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 35.5Ų
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